Cas no 177498-33-8 (Pyrimidine, 5-butyl-4-methyl-2,6-diphenyl-)

• Product Name: Pyrimidine, 5-butyl-4-methyl-2,6-diphenyl-
• CAS No: 177498-33-8
• MF: C₂₁H₂₂N₂
• MW: 302.412785053253
• CID: 1364115
• Update Time: 2024-08-14

Pyrimidine, 5-butyl-4-methyl-2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-butyl-4-methyl-2,6-diphenyl-

• Inchi： 1S/C21H22N2/c1-3-4-15-19-16(2)22-21(18-13-9-6-10-14-18)23-20(19)17-11-7-5-8-12-17/h5-14H,3-4,15H2,1-2H3
• InChI Key： ZNEQBAXRYDVOQB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(C2=CC=CC=C2)=C(CCCC)C(C)=N1

Computed Properties

• Exact Mass: 302.17846

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±42.0 °C(Predicted)
• PSA: 25.78
• pka: 2.17±0.39(Predicted)